Cas no 2034518-14-2 (N-{5-(furan-2-yl)pyridin-3-ylmethyl}-4-propylbenzamide)

• Product Name: N-{5-(furan-2-yl)pyridin-3-ylmethyl}-4-propylbenzamide
• CAS No: 2034518-14-2
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 6171960
• PubChem ID: 119105431
• Update Time: 2025-07-17

N-{5-(furan-2-yl)pyridin-3-ylmethyl}-4-propylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(furan-2-yl)pyridin-3-ylmethyl}-4-propylbenzamide
• N-[[5-(furan-2-yl)pyridin-3-yl]methyl]-4-propylbenzamide
• AKOS026699136
• F6561-1194
• N-((5-(furan-2-yl)pyridin-3-yl)methyl)-4-propylbenzamide
• N-{[5-(furan-2-yl)pyridin-3-yl]methyl}-4-propylbenzamide
• 2034518-14-2

• Inchi： 1S/C20H20N2O2/c1-2-4-15-6-8-17(9-7-15)20(23)22-13-16-11-18(14-21-12-16)19-5-3-10-24-19/h3,5-12,14H,2,4,13H2,1H3,(H,22,23)
• InChI Key： KYWWDYSQUPSXBY-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CN=CC(=C1)CNC(C1C=CC(=CC=1)CCC)=O

Computed Properties

• Exact Mass: 320.152477885g/mol
• Monoisotopic Mass: 320.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.1Ų

Additional information on N-{5-(furan-2-yl)pyridin-3-ylmethyl}-4-propylbenzamide

Professional Introduction to N-{5-(furan-2-yl)pyridin-3-ylmethyl}-4-propylbenzamide (CAS No. 2034518-14-2)

N-{5-(furan-2-yl)pyridin-3-ylmethyl}-4-propylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by the CAS number 2034518-14-2, represents a fusion of heterocyclic and aromatic moieties, making it a promising candidate for further investigation in drug discovery and development. The presence of both furan and pyridine rings in its molecular framework suggests a rich chemical diversity that could be leveraged for designing novel bioactive molecules.

The chemical structure of N-{5-(furan-2-yl)pyridin-3-ylmethyl}-4-propylbenzamide consists of a benzamide core substituted with a propyl group at the 4-position and an N-substituted pyridin-3-ylmethyl moiety linked to a furan-2-yl group. This arrangement not only imparts distinct electronic and steric properties but also opens up avenues for exploring its interactions with biological targets. The benzamide moiety is well-known for its role in various pharmacological applications, often serving as a key pharmacophore in drug molecules due to its ability to form hydrogen bonds and engage in hydrophobic interactions.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The structural features of N-{5-(furan-2-yl)pyridin-3-ylmethyl}-4-propylbenzamide make it an intriguing candidate for such studies. For instance, the furan ring is known to exhibit significant bioactivity, particularly in terms of its ability to interact with enzymes and receptors involved in metabolic processes. Similarly, the pyridine ring is a common component in many bioactive compounds, often contributing to their binding affinity and selectivity.

The synthesis of N-{5-(furan-2-yl)pyridin-3-ylmethyl}-4-propylbenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the furan-substituted pyridine derivative, followed by the introduction of the benzamide group. The propyl substitution at the 4-position of the benzene ring is achieved through selective alkylation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently.

The pharmacological potential of N-{5-(furan-2-yl)pyridin-3-ylmethyl}-4-propylbenzamide has been explored in several preclinical studies. These investigations have highlighted its ability to interact with various biological targets, including enzymes and receptors implicated in disease pathways. For example, preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases, which are critical enzymes in cancer signaling pathways. Additionally, its interaction with receptors involved in pain perception has been investigated, making it a potential candidate for developing novel analgesics.

The use of computational methods such as molecular docking and quantum mechanics simulations has been instrumental in understanding the binding interactions of N-{5-(furan-2-yl strong>)< strong >pyridin -3 - ylmethyl strong >}-4-propylbenzamide with biological targets. These studies have provided valuable insights into its binding affinity, selectivity, and mode of action. By leveraging computational tools, researchers can optimize the structure of this compound to enhance its pharmacological properties. This approach aligns with the broader trend in drug discovery towards rational design based on structural insights.

In conclusion, N-{5-(< strong >furan -2 - yl strong >)< strong > pyridin -3 - ylmethyl strong >}-4-propylbenzamide represents a promising compound with significant therapeutic potential. Its unique structural features and interactions with biological targets make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in the discovery of novel therapeutic agents that can address unmet medical needs.